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Compound of Interest

Compound Name: Desvenlafaxine Succinate

Cat. No.: B001076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of the pharmacokinetic profiles of

desvenlafaxine and its parent compound, venlafaxine. Both are serotonin-norepinephrine

reuptake inhibitors (SNRIs) used in the treatment of major depressive disorder. Understanding

their distinct pharmacokinetic properties is crucial for researchers, scientists, and drug

development professionals in optimizing therapeutic strategies and informing the development

of new chemical entities.

Pharmacokinetic Data Summary
The following table summarizes the key pharmacokinetic parameters of desvenlafaxine and

venlafaxine, offering a clear side-by-side comparison for easy reference.
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Pharmacokinetic
Parameter

Desvenlafaxine
Venlafaxine (Extended-
Release)

Bioavailability ~80%[1][2] 42 ± 15%[3]

Time to Peak Plasma

Concentration (Tmax)
~7.5 hours[4] 5.5 to 9 hours[5]

Plasma Protein Binding ~30%[1][2][3] 27 ± 2%[3]

Elimination Half-Life (t½) ~11 hours[3][4] 15 ± 6 hours[3]

Metabolism

Primarily conjugation (UGT

isoforms), minor oxidative

metabolism via CYP3A4. Not a

substrate of CYP2D6.[1][2]

Extensive hepatic metabolism,

primarily via CYP2D6 to its

active metabolite, O-

desmethylvenlafaxine

(desvenlafaxine).[3][6][7]

Excretion
Approximately 45% excreted

unchanged in urine.[1][2]

Primarily renal excretion of

metabolites (87%), with about

5% as unchanged drug and

29% as desvenlafaxine.[3][5]

Metabolic Pathways
The metabolic pathways of venlafaxine and desvenlafaxine represent a key point of

differentiation. Venlafaxine is extensively metabolized in the liver, primarily by the polymorphic

enzyme CYP2D6, to its major active metabolite, O-desmethylvenlafaxine (which is

desvenlafaxine).[3][6][7] This metabolic step is subject to genetic variability, leading to different

metabolic phenotypes (e.g., poor, intermediate, extensive, and ultra-rapid metabolizers) which

can affect drug exposure and patient response.[8][9] In contrast, desvenlafaxine is primarily

metabolized through conjugation by UDP-glucuronosyltransferase (UGT) enzymes and to a

lesser extent by CYP3A4, bypassing the CYP2D6 pathway.[1][2] This results in a more

predictable pharmacokinetic profile for desvenlafaxine, with less inter-individual variability due

to CYP2D6 genetic polymorphisms.[8]
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Metabolic Pathways of Venlafaxine and Desvenlafaxine

Venlafaxine

O-desmethylvenlafaxine
(Desvenlafaxine)

CYP2D6 (Major)

N-desmethylvenlafaxine

CYP3A4, CYP2C19, CYP2C9 (Minor)

N,O-didesmethylvenlafaxine

CYP3A4, etc.

Conjugated Metabolites

UGT

Desvenlafaxine (administered)

Desvenlafaxine Glucuronide

UGT (Major)

Oxidative Metabolite
(N,O-didesmethylvenlafaxine)

CYP3A4 (Minor)
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Comparative Pharmacokinetic Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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